2-Ethylcyclohexane-1-carbonitrile
Description
2-Ethylcyclohexane-1-carbonitrile (ECN) is a chemical compound that belongs to the family of cyclohexane derivatives. It is widely used in various scientific research applications due to its unique properties and characteristics.
Scientific Research Applications
Photochemical Applications
Studies have explored the photochemistry of various organic compounds, demonstrating processes such as photocyclization and photoisomerization, which are crucial in understanding the photoreactivity of complex organic molecules. For instance, the photocyclization of certain ethene compounds in solvents like cyclohexane and acetonitrile revealed how solvent polarity influences the excited state surface and reaction pathways of organic molecules (Bortolus et al., 2004). This research may provide a foundation for studying the photochemical properties of "2-Ethylcyclohexane-1-carbonitrile," suggesting its potential application in photochemical synthesis and the development of light-responsive materials.
Organic Synthesis and Catalysis
The field of organic synthesis has seen the development of novel compounds with specific functionalities. For example, the synthesis of phencyclidine analogs labeled with isotopes offers insights into the chemical modification and labeling of complex organic molecules, including carbonitriles (Alme & Law, 1982). Such methodologies could be applied to "2-Ethylcyclohexane-1-carbonitrile" for creating labeled compounds for research in pharmacology, materials science, and chemical tracking in environmental systems.
Energy Storage and Conversion
Research on liquid organic hydrides for energy storage highlights the utility of cyclohexane derivatives in storing hydrogen, a clean energy carrier. The MTH system, involving methyl cyclohexane and toluene, showcases a method for seasonal storage of electricity via hydrogen, demonstrating the potential of cyclohexane derivatives in renewable energy technologies (Grünenfelder & Schucan, 1989). This research angle suggests that "2-Ethylcyclohexane-1-carbonitrile" could be explored for its properties related to energy storage and conversion, potentially contributing to the development of new materials for hydrogen storage.
Material Science and Engineering
The study of substituent chemical shifts in NMR provides valuable information on the electronic environment of molecules, critical in materials science for designing molecules with specific properties (Abraham & Fisher, 1986). Such investigations could inform the design and synthesis of "2-Ethylcyclohexane-1-carbonitrile"-based materials with tailored electronic, optical, or mechanical properties.
properties
IUPAC Name |
2-ethylcyclohexane-1-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N/c1-2-8-5-3-4-6-9(8)7-10/h8-9H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEIKYFRQSGQYMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCC1C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethylcyclohexane-1-carbonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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